1-(4-(((4,5-Dihydrothiazol-2-yl)thio)methyl)piperidin-1-yl)-2-(4-fluorophenyl)ethanone

• IUPAC Name: 1-[4-(4,5-dihydro-1,3-thiazol-2-ylsulfanylmethyl)piperidin-1-yl]-2-(4-fluorophenyl)ethanone
• InChI: InChI=1S/C17H21FN2OS2/c18-15-3-1-13(2-4-15)11-16(21)20-8-5-14(6-9-20)12-23-17-19-7-10-22-17/h1-4,14H,5-12H2
• InChI Key: DWIRNPUIOVNYKN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CSC2=NCCS2)C(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C17H21FN2OS2
• Molecular Weight: 352.5 g/mol

Description

1-(4-(((4,5-Dihydrothiazol-2-yl)thio)methyl)piperidin-1-yl)-2-(4-fluorophenyl)ethanone is a useful research compound. Its molecular formula is C17H21FN2OS2 and its molecular weight is 352.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compound synthesis involving similar structures showcases the application of click chemistry approaches, exemplified by the synthesis of 1-(4-(6-fluorobenzo[d]isoxazol-3-yl) piperidin-1-yl)-2-(4-(hydroxymethyl)-1H-1, 2,3-triazol-1-yl) ethanone, providing insights into the characterization of such compounds using spectroscopic techniques and thermal stability analyses. Such studies aid in understanding the chemical properties and potential applications in various fields, including material science and pharmaceuticals (Govindhan et al., 2017).

Biological Activity and Interaction Studies

Biologically active derivatives of 1,2,4 triazoles, sharing structural similarities, have been synthesized and characterized, revealing the presence of various intermolecular interactions that play a significant role in molecular packing. These findings are essential for developing new therapeutic agents and understanding their interactions at the molecular level (Shukla et al., 2017).

Pharmacokinetic Nature and Carrier Protein Binding Analysis

The binding analysis of newly synthesized molecules with human serum albumin, as seen in similar structures, helps understand the pharmacokinetic nature of compounds for further biological applications. Such studies are crucial for drug development, enabling the prediction of drug distribution and efficacy (Govindhan et al., 2017).

Antimicrobial and Antiviral Activities

Synthesis of fluorinated benzothiazolo imidazole compounds and their promising anti-microbial activity highlights the therapeutic potential of structurally similar compounds in treating various infections. This aspect of research is vital for developing new antibiotics and antiviral drugs in response to evolving microbial resistance (Sathe et al., 2011).

Material Science Applications

The crystal structure analysis of compounds related to the title compound provides valuable insights into the design and development of new materials with potential applications in electronics, photonics, and other fields of material science. Understanding the structural characteristics is essential for tailoring the properties of materials for specific applications (Nagaraju et al., 2018).